Cas no 20061-46-5 (2-methylbenzodthiazole-5-carbaldehyde)

• Product Name: 2-methylbenzodthiazole-5-carbaldehyde
• CAS No: 20061-46-5
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD02690143
• CID: 873369
• PubChem ID: 2308820
• Update Time: 2025-06-07

2-methylbenzodthiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]thiazole-5-carbaldehyde
• 2-Methyl-1,3-benzothiazole-5-carbaldehyde
• 2-Methyl-benzothiazole-5-carbaldehyde
• 2-methyl-5-formylbenzothiazole
• 2-methylbenzothiazol-5-yl-carbaldehyde
• 2-methylbenzothiazole-5-carbaldehyde
• 2-methylbenzothiazole-5-carboxaldehyde
• 5-benzothiazolecarbaldehyde,2-methyl-
• 5-formyl-2-methylbenzothiazole
• AC1M4J6F
• ANW-57994
• CTK0J9471
• T0400-2708
• SCHEMBL2963197
• PONNYPGVGULWMI-UHFFFAOYSA-N
• 2-Methyl-5-benzothiazolecarboxaldehyde
• AKOS006240966
• SB35155
• 5-Benzothiazolecarboxaldehyde,2-methyl-(8CI,9CI)
• 20061-46-5
• MFCD02690143
• 5-Benzothiazolecarboxaldehyde, 2-methyl-
• AS-55126
• DTXSID00368011
• Y10084
• Z56756341
• EN300-2999771
• CS-0213072
• DB-066049
• 2-methylbenzodthiazole-5-carbaldehyde

• MDL： MFCD02690143
• Inchi： 1S/C9H7NOS/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h2-5H,1H3
• InChI Key： PONNYPGVGULWMI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=O)C=CC1=2

Computed Properties

• Exact Mass: 177.02491
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100.5 ºC (ligroine )
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-methylbenzodthiazole-5-carbaldehyde

Research Brief on 2-Methylbenzodthiazole-5-carbaldehyde (CAS: 20061-46-5): Recent Advances and Applications in Chemical Biology and Medicine

2-Methylbenzodthiazole-5-carbaldehyde (CAS: 20061-46-5) is a heterocyclic aldehyde derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by its benzothiazole core and formyl functional group, serves as a key intermediate in the synthesis of various bioactive molecules, including fluorescent probes, enzyme inhibitors, and potential therapeutic agents. Recent studies have explored its utility in diverse areas, ranging from neurodegenerative disease research to antimicrobial drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a scaffold for developing novel acetylcholinesterase inhibitors. Researchers modified the 2-methylbenzodthiazole-5-carbaldehyde structure to create a series of derivatives with improved binding affinity to the enzyme's active site. The most promising candidate showed a 15-fold increase in inhibitory activity compared to the parent compound, along with enhanced blood-brain barrier permeability in animal models, suggesting potential applications in Alzheimer's disease treatment.

In the field of fluorescent probes, a team from MIT reported in ACS Chemical Biology (2024) the development of a highly selective zinc ion sensor based on 2-methylbenzodthiazole-5-carbaldehyde. The researchers exploited the compound's inherent fluorescence properties and its ability to chelate metal ions. The resulting probe exhibited exceptional specificity for Zn²⁺ over other biologically relevant metal ions, with a detection limit of 0.1 nM, making it valuable for studying zinc homeostasis in cellular systems.

Recent synthetic methodology developments have also focused on 2-methylbenzodthiazole-5-carbaldehyde. A Nature Communications paper (2023) described a novel photocatalytic approach for its efficient synthesis from commercially available precursors, achieving an 85% yield under mild conditions. This advancement addresses previous challenges in the large-scale production of this valuable building block, potentially facilitating its broader application in drug discovery programs.

From a safety and pharmacokinetics perspective, a 2024 toxicology study in Chemical Research in Toxicology evaluated the compound's metabolic profile and potential hepatotoxicity. While the parent molecule showed moderate clearance in human liver microsomes, certain derivatives demonstrated improved metabolic stability without significant cytotoxicity at therapeutic concentrations. These findings provide important guidance for future structural optimization efforts.

Looking forward, the unique chemical properties of 2-methylbenzodthiazole-5-carbaldehyde continue to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use as a warhead in covalent inhibitor design. The compound's versatility and the recent methodological advances in its synthesis and modification suggest it will remain an important tool in chemical biology and medicinal chemistry research for years to come.